molecular formula C22H19N5O3 B2928646 N-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-7-methyl[1,8]naphthyridin-4-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)amine CAS No. 1251606-06-0

N-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-7-methyl[1,8]naphthyridin-4-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)amine

Cat. No. B2928646
CAS RN: 1251606-06-0
M. Wt: 401.426
InChI Key: PNCWEUXGXNZRQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several functional groups including a 1,2,4-oxadiazole ring, a naphthyridin ring, and a benzodioxin ring . The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus . The naphthyridin and benzodioxin rings are also common in many bioactive compounds.


Synthesis Analysis

While specific synthesis methods for this compound are not available, 1,2,4-oxadiazoles can be synthesized via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature .


Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple ring structures and functional groups. The 1,2,4-oxadiazole, naphthyridin, and benzodioxin rings would contribute to the rigidity and planarity of the molecule, potentially influencing its binding interactions in biological systems .

Scientific Research Applications

Oxadiazoles and Naphthyridines in Scientific Research

Synthetic Applications and Chemical Properties:

  • Compounds featuring oxadiazole and naphthyridine rings, such as those discussed in the synthesis and chemical behavior studies, indicate the potential of N-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-7-methyl[1,8]naphthyridin-4-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)amine for creating novel chemical entities. These entities could have unique physicochemical properties useful in medicinal chemistry and materials science (Sasaki et al., 1999), (Markosyan et al., 2010).

Potential for Therapeutic Applications:

  • The structural components related to oxadiazoles and naphthyridines have been explored for their therapeutic potentials, such as antimicrobial, antineoplastic, and monoamine oxidase inhibitory activities. This suggests that the compound could be a candidate for drug development research, focusing on exploring its bioactive potential (Liou et al., 2006), (Han et al., 2010).

Materials Science and Engineering:

  • The incorporation of oxadiazole and naphthyridine units into polymers and other materials indicates the potential use of the compound for the development of new materials with high thermal stability and specific optical properties. This could be relevant in the context of creating advanced materials for electronic, photonic, and biomedical applications (Hsiao et al., 2002).

Future Directions

Future research could focus on synthesizing this compound and evaluating its biological activity. Given the known activities of compounds containing 1,2,4-oxadiazole rings, it could potentially have interesting biological properties .

properties

IUPAC Name

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-methyl-1,8-naphthyridin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19N5O3/c1-12-2-6-15-19(25-14-5-7-17-18(10-14)29-9-8-28-17)16(11-23-21(15)24-12)22-26-20(27-30-22)13-3-4-13/h2,5-7,10-11,13H,3-4,8-9H2,1H3,(H,23,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PNCWEUXGXNZRQU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=NC=C(C(=C2C=C1)NC3=CC4=C(C=C3)OCCO4)C5=NC(=NO5)C6CC6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.